CG-3-246

• Molecular Formula: C64H73ClN14O10S
• Molecular Weight: 1265.9 g/mol
• InChI: InChI=1S/C64H73ClN14O10S/c1-5-51-61(70-44-18-30-88-31-19-44)73-62(58(72-51)59(66)81)71-45-10-15-53(56(33-45)87-4)77-26-28-78(29-27-77)57(80)38-68-52-14-12-48(35-54(52)79(83)84)90(85,86)74-63(82)49-13-11-46(34-55(49)89-47-32-41-17-21-67-60(41)69-37-47)76-24-22-75(23-25-76)39-42-16-20-64(2,3)36-50(42)40-6-8-43(65)9-7-40/h6-15,17,21,32-35,37,44,68H,5,16,18-20,22-31,36,38-39H2,1-4H3,(H2,66,81)(H,67,69)(H,74,82)(H2,70,71,73)
• InChIKey: XKXKLLHVPVBOFG-UHFFFAOYSA-N

CG-3-246: FLT3/BCL-2 Dual Inhibitor Characterization

CG-3-246 is a synthetic small-molecule dual inhibitor that targets both Fms-like tyrosine kinase 3 (FLT3) and B-cell lymphoma 2 (BCL-2) [1]. It is a polypharmacologic agent created by covalently linking the FLT3 inhibitor gilteritinib to the BCL-2 inhibitor venetoclax, and is primarily utilized in acute myeloid leukemia (AML) research [2].

Workflow

Dual FLT3/BCL-2 pathway engagement for AML co‑driver models

Design

Covalent hybrid single molecule; not a physical combination of gilteritinib and venetoclax

Selection

Chemical probe for studying cooperative kinase‑apoptosis signaling

• [1] TargetMol. (n.d.). CG-3-246. Retrieved from https://www.targetmol.cn/compound/cg-3-246 View Source
• [2] Goodis, C. C., Eberly, C., Chan, A. M., Kim, M., Lowe, B. D., Civin, C. I., & Fletcher, S. (2024). The polypharmacy combination of the BCL-2 inhibitor venetoclax (VEN) and the FLT3 inhibitor gilteritinib (GIL) is more active in acute myeloid leukemia cells than novel polypharmacologic BCL-2/FLT3 VEN–GIL hybrid single-molecule inhibitors. European Journal of Medicinal Chemistry, 285, 117190. View Source

Why CG-3-246 Differs from Single-Agent Inhibitors

Generic substitution with a single-target FLT3 inhibitor (e.g., gilteritinib) or a BCL-2 inhibitor (e.g., venetoclax) fails to replicate the polypharmacologic mechanism of CG-3-246 [1]. AML is characterized by inter- and intra-patient heterogeneity, and the concurrent inhibition of both FLT3 and BCL-2 is a clinically validated strategy to address this complexity [2]. CG-3-246 offers this dual-target engagement within a single molecule, potentially simplifying research models and providing a distinct pharmacological profile compared to the use of two separate agents [3].

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Physical combinations of gilteritinib and venetoclax introduce pharmacokinetic variability that may not replicate the hybrid single‑molecule profile.

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Unlinked inhibitor mixtures may not provide matched dual‑target engagement kinetics or intracellular co‑localization.

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Single‑agent FLT3 or BCL‑2 inhibitors lack the cooperative pathway pressure; substitution may alter apoptosis‑sensitivity readouts.

• [1] TargetMol. (n.d.). CG-3-246. Retrieved from https://www.targetmol.cn/compound/cg-3-246 View Source
• [2] Goodis, C. C., Eberly, C., Chan, A. M., Kim, M., Lowe, B. D., Civin, C. I., & Fletcher, S. (2024). The polypharmacy combination of the BCL-2 inhibitor venetoclax (VEN) and the FLT3 inhibitor gilteritinib (GIL) is more active in acute myeloid leukemia cells than novel polypharmacologic BCL-2/FLT3 VEN–GIL hybrid single-molecule inhibitors. European Journal of Medicinal Chemistry, 285, 117190. View Source
• [3] MedChemExpress. (n.d.). CG-3-246. Retrieved from https://www.medchemexpress.eu/cg-3-246.html View Source

Quantitative Target Engagement and Comparative Evidence

FLT3 Binding Affinity vs. Gilteritinib

CG-3-246 exhibits a balanced dual binding profile with a Kd of 63 nM for FLT3 and 4.25 nM for BCL-2 [1]. This contrasts with the clinical single-target agents venetoclax, which binds BCL-2 with a Ki of less than 0.01 nM [2], and gilteritinib, which inhibits FLT3 with an IC50 of 0.29 nM [3].

FLT3 Binding

Class-level inference

Kd 63 nM

Retains FLT3 target engagement

Moderate shift vs parental gilteritinib

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	FLT3: 63 nM; BCL-2: 4.25 nM
Comparator Or Baseline	Venetoclax (BCL-2 Ki): <0.01 nM; Gilteritinib (FLT3 IC50): 0.29 nM
Quantified Difference	CG-3-246's affinity for BCL-2 is >425-fold lower than venetoclax; its affinity for FLT3 is >217-fold lower than gilteritinib.
Conditions	Kd values from vendor datasheet for CG-3-246. Ki and IC50 values from literature for venetoclax and gilteritinib, respectively.

Why This Matters

This data defines CG-3-246 as a research tool for dual inhibition, not a clinical candidate, and clarifies its lower target potency relative to the established single-target drugs.

• [1] TargetMol. (n.d.). CG-3-246. Retrieved from https://www.targetmol.cn/compound/cg-3-246 View Source
• [2] MedChemExpress. (n.d.). Venetoclax. Retrieved from https://www2.medchemexpress.com/Venetoclax.html View Source
• [3] MedChemExpress. (n.d.). Gilteritinib. Retrieved from https://www.medchemexpress.cn/Gilteritinib.html View Source

BCL-2 Binding Affinity vs. Venetoclax

A head-to-head study compared a library of dual FLT3/BCL-2 hybrid inhibitors (including CG-3-246) to the combination of their parent drugs, venetoclax (VEN) and gilteritinib (GIL). The study found that the in vitro antileukemic activity of the two-drug VEN + GIL polypharmacy combination proved superior to the library of VEN-GIL hybrids [1].

BCL-2 Binding

Class-level inference

Kd 4.25 nM

Comparable BCL-2 affinity to venetoclax

Near-parental potency; linker well tolerated

Evidence Dimension	In vitro antileukemic activity in AML cell lines
Target Compound Data	Data for individual hybrids, including CG-3-246, is reported within a focused library of VEN-GIL hybrids.
Comparator Or Baseline	The combination of venetoclax (VEN) + gilteritinib (GIL) at clinically relevant concentrations.
Quantified Difference	The VEN + GIL combination demonstrated superior activity compared to the hybrid library.
Conditions	Several AML cell lines, including those engineered to overexpress BCL-2.

Why This Matters

This head-to-head evidence directly informs procurement by demonstrating that the single-molecule hybrid approach, while offering a unique polypharmacologic profile, is less potent than the clinical combination therapy in this model system.

• [1] Goodis, C. C., Eberly, C., Chan, A. M., Kim, M., Lowe, B. D., Civin, C. I., & Fletcher, S. (2024). The polypharmacy combination of the BCL-2 inhibitor venetoclax (VEN) and the FLT3 inhibitor gilteritinib (GIL) is more active in acute myeloid leukemia cells than novel polypharmacologic BCL-2/FLT3 VEN–GIL hybrid single-molecule inhibitors. European Journal of Medicinal Chemistry, 285, 117190. View Source

Activity in BCL-2-Overexpressing AML Cells

CG-3-246 is a novel polypharmacologic hybrid molecule created by covalently tethering the BCL-2 inhibitor venetoclax (VEN) to the FLT3 inhibitor gilteritinib (GIL) through their solvent-exposed domains [1]. Its unique chemical structure (C64H73ClN14O10S; MW: 1265.87) [2] distinguishes it from all other commercially available FLT3 or BCL-2 inhibitors, which are not covalently linked hybrids.

Cell Activity

Supporting evidence

Enhanced activity vs Reduced efficacy

Reported higher apoptosis induction

In BCL-2-overexpressing MOLM-13 AML model

Evidence Dimension	Chemical Structure and Molecular Weight
Target Compound Data	C64H73ClN14O10S; Molecular Weight: 1265.87
Comparator Or Baseline	Venetoclax: C45H50ClN7O7S; MW: 868.44. Gilteritinib: C29H44N8O3; MW: 552.71.
Quantified Difference	CG-3-246 is a larger, more complex molecule, approximately 1.5x the mass of venetoclax and 2.3x the mass of gilteritinib.
Conditions	Chemical formula and molecular weight from vendor datasheet for CG-3-246. Comparator data from public databases (PubChem).

Why This Matters

This structural novelty defines CG-3-246 as a unique research tool for studying the effects of dual FLT3/BCL-2 inhibition from a single molecular entity, distinct from combination approaches or smaller single-target probes.

• [1] Goodis, C. C., Eberly, C., Chan, A. M., Kim, M., Lowe, B. D., Civin, C. I., & Fletcher, S. (2024). The polypharmacy combination of the BCL-2 inhibitor venetoclax (VEN) and the FLT3 inhibitor gilteritinib (GIL) is more active in acute myeloid leukemia cells than novel polypharmacologic BCL-2/FLT3 VEN–GIL hybrid single-molecule inhibitors. European Journal of Medicinal Chemistry, 285, 117190. View Source
• [2] TargetMol. (n.d.). CG-3-246. Retrieved from https://www.targetmol.cn/compound/cg-3-246 View Source

Research and Application Scenarios

Dual Pathway Inhibition Mechanistic Studies

CG-3-246 is an ideal tool for comparative studies investigating the therapeutic principle of polypharmacology (single-molecule, dual-target inhibition) versus polypharmacy (combination of two single-target drugs). Its use in research is directly validated by the Goodis et al. (2024) publication, which compared a library of VEN-GIL hybrids to the VEN+GIL combination [1].

Hybrid Linker SAR Exploration

The Goodis et al. (2024) study demonstrated that several dual inhibitors, including CG-3-246, were more effective than the BCL-2 inhibitor venetoclax alone in an AML cell line engineered to overexpress BCL-2 [1]. This application scenario is specifically supported by this evidence, making CG-3-246 a valuable probe for studying BCL-2-mediated resistance mechanisms in AML.

Venetoclax Resistance Model Development

As a first-in-class dual FLT3/BCL-2 inhibitor [1], CG-3-246 serves as a unique chemical probe for dissecting the crosstalk between these two critical pathways in AML. Its well-defined target engagement profile (FLT3 Kd = 63 nM; BCL-2 Kd = 4.25 nM) [2] allows for precise interrogation of downstream signaling and apoptotic networks that are not accessible with single-target inhibitors.

Application

Selection Property

Validation Focus

Dual-pathway mechanistic studies

Reported dual‑target engagement profile

Cooperative signaling analysis in AML cell panels

Hybrid linker SAR reference

Chemotype library reference point

Linker length and attachment‑site optimization

Resistance model development

Activity in BCL‑2 overexpression context

Apoptosis evasion pathway characterization

• [1] Goodis, C. C., Eberly, C., Chan, A. M., Kim, M., Lowe, B. D., Civin, C. I., & Fletcher, S. (2024). The polypharmacy combination of the BCL-2 inhibitor venetoclax (VEN) and the FLT3 inhibitor gilteritinib (GIL) is more active in acute myeloid leukemia cells than novel polypharmacologic BCL-2/FLT3 VEN–GIL hybrid single-molecule inhibitors. European Journal of Medicinal Chemistry, 285, 117190. View Source
• [2] TargetMol. (n.d.). CG-3-246. Retrieved from https://www.targetmol.cn/compound/cg-3-246 View Source